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Introduction
The Nuclear Factor of Activated T-cells (NFAT) family of transcription factors plays a pivotal role

in the regulation of immune responses and is implicated in various cellular processes, including

cell differentiation, proliferation, and apoptosis.[1] The activation of NFAT is tightly controlled by

the calcium-calmodulin-dependent phosphatase, calcineurin.[2][3] Upon an increase in

intracellular calcium levels, calcineurin dephosphorylates NFAT, leading to its translocation from

the cytoplasm to the nucleus, where it activates the transcription of target genes.[2][3][4]

NFAT Inhibitor-2, also widely known as VIVIT peptide, is a highly selective inhibitor of the

calcineurin-NFAT interaction.[5][6] Unlike immunosuppressive drugs such as Cyclosporin A

(CsA) and FK506, which target the catalytic activity of calcineurin, VIVIT specifically blocks the

docking of NFAT to calcineurin, thereby preventing NFAT dephosphorylation and subsequent

activation without affecting the general phosphatase activity of calcineurin.[7][8][9] This

specificity makes NFAT Inhibitor-2 a valuable tool for dissecting NFAT-dependent signaling

pathways and for potential therapeutic applications in immunology, inflammation, and oncology.

[10][11]
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These application notes provide a comprehensive guide for the use of NFAT Inhibitor-2 in cell

culture, including its mechanism of action, preparation, and detailed protocols for key

experiments.

Physicochemical Properties and Storage
A summary of the key properties of NFAT Inhibitor-2 is provided in the table below.

Property Value Reference

Synonyms VIVIT peptide, VIVIT-16 [5][6]

Molecular Formula C₇₅H₁₁₈N₂₀O₂₂S

Molecular Weight 1683.94 g/mol

Amino Acid Sequence

Met-Ala-Gly-Pro-His-Pro-Val-

Ile-Val-Ile-Thr-Gly-Pro-His-Glu-

Glu

Appearance Lyophilized solid [12]

Solubility

Soluble in water (up to 2

mg/mL) and DMSO (up to 100

mg/mL).

[6][12]

Storage

Store the lyophilized solid at

-20°C. For stock solutions,

store at -80°C for up to 6

months or at -20°C for up to 1

month. Avoid repeated freeze-

thaw cycles.

[4]

Mechanism of Action
The activation of NFAT transcription factors is a key event in many cellular signaling pathways.

The mechanism of NFAT activation and its inhibition by NFAT Inhibitor-2 is depicted in the

following signaling pathway diagram.
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Figure 1: NFAT Signaling Pathway and Inhibition. This diagram illustrates the cascade of

events leading to NFAT activation and subsequent gene expression, and the point of

intervention for NFAT Inhibitor-2.

Quantitative Data
While specific IC50 values for NFAT Inhibitor-2 (VIVIT peptide) are not widely reported in the

literature, which often describes it as having a high IC50, numerous studies have established

effective concentration ranges for observing significant inhibition of NFAT-dependent processes

in various cell types. The following table summarizes these findings.

Cell Type Application
Effective
Concentration

Treatment
Duration

Reference

Human Glioma

Cells (LN229)

Inhibition of

NFAT-driven

promoter activity

10-20 µM (as

11R-VIVIT)
4 - 25 hours [7]

Human

Peripheral Blood

Monocytes

Inhibition of

NFATc1 nuclear

translocation

10 µM 24 hours [4]

Human Limbal

Epithelial Stem

Cells

Inhibition of

WNT16b-

induced

proliferation

1 µM 14 days [4]

Murine Bone

Marrow-Derived

Macrophages

Inhibition of IL-12

p40 expression

10-40 µM (as

11R-VIVIT)

1 hour pre-

treatment

Osteoporotic Rat

Bone Marrow

Stromal Cells

Promotion of

osteogenic

differentiation

10 µM (as 11R-

VIVIT)
Not specified

Jurkat T-cells

Inhibition of

NFAT

transcriptional

activity

Not specified, but

less efficient than

a modified

CABIN1 peptide

Not specified [7]
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Experimental Protocols
The following are detailed protocols for common applications of NFAT Inhibitor-2 in cell

culture.

General Experimental Workflow
The diagram below outlines a typical workflow for an experiment using NFAT Inhibitor-2.

1. Cell Seeding
Plate cells at the desired density and allow to adhere overnight.

2. Inhibitor Preparation
Prepare fresh working solutions of NFAT Inhibitor-2 from a stock solution.

3. Pre-treatment
Incubate cells with NFAT Inhibitor-2 for the desired time (e.g., 1 hour).

4. Stimulation
Add the appropriate stimulus (e.g., PMA/Ionomycin, Thapsigargin) to activate the NFAT pathway.

5. Incubation
Incubate for the required duration to allow for NFAT activation and target gene expression.

6. Endpoint Analysis
Perform downstream assays to assess the effect of the inhibitor.

NFAT Nuclear Translocation Assay
(Immunofluorescence or Western Blot)

Option 1

NFAT Reporter Gene Assay
(Luciferase or β-galactosidase)

Option 2

Target Gene Expression Analysis
(qPCR or ELISA)

Option 3

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b15606713/docs?utm_src=pdf-body#application-notes-and-protocols-for-nfat-inhibitor-2-in-cell-culture
https://www.benchchem.com/product/b15606713/docs?utm_src=pdf-body#application-notes-and-protocols-for-nfat-inhibitor-2-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: General Experimental Workflow. This flowchart provides a step-by-step overview of a

typical cell culture experiment involving NFAT Inhibitor-2.

Protocol 1: Preparation of NFAT Inhibitor-2 Stock
Solution
Materials:

NFAT Inhibitor-2 (lyophilized powder)

Sterile, nuclease-free water or Dimethyl sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Procedure:

Briefly centrifuge the vial of lyophilized NFAT Inhibitor-2 to ensure the powder is at the

bottom.

To prepare a stock solution (e.g., 1 mM), reconstitute the powder in sterile water or DMSO.

For example, for 1 mg of NFAT Inhibitor-2 (MW = 1683.94 g/mol ), add 593.8 µL of solvent

to achieve a 1 mM concentration.

Vortex gently to ensure complete dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Protocol 2: Inhibition of NFAT Nuclear Translocation in
Adherent Cells (Immunofluorescence)
Materials:
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Adherent cells cultured on sterile glass coverslips in a 24-well plate

Complete cell culture medium

NFAT Inhibitor-2 stock solution

Stimulating agent (e.g., 50 nM Thapsigargin or 1 µM Ionomycin + 50 nM PMA)

Phosphate-buffered saline (PBS)

4% Paraformaldehyde (PFA) in PBS

0.1% Triton X-100 in PBS

Blocking buffer (e.g., 5% BSA in PBS)

Primary antibody against NFAT (e.g., anti-NFATc1)

Fluorophore-conjugated secondary antibody

DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

Antifade mounting medium

Fluorescence microscope

Procedure:

Seed cells on sterile glass coverslips in a 24-well plate and culture overnight to allow for

attachment.

Prepare working solutions of NFAT Inhibitor-2 in complete cell culture medium at the

desired final concentrations (e.g., 1 µM, 10 µM, 20 µM). Include a vehicle control (e.g., water

or DMSO).

Aspirate the old medium from the cells and add the medium containing NFAT Inhibitor-2 or

vehicle.

Pre-incubate the cells for 1 hour at 37°C in a CO₂ incubator.
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Add the stimulating agent to the wells to activate the NFAT pathway. Include a non-

stimulated control.

Incubate for 40-60 minutes at 37°C.

Wash the cells twice with ice-cold PBS.

Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

Wash the cells three times with PBS.

Block non-specific antibody binding with blocking buffer for 1 hour at room temperature.

Incubate the cells with the primary anti-NFAT antibody diluted in blocking buffer overnight at

4°C.

Wash the cells three times with PBS.

Incubate the cells with the fluorophore-conjugated secondary antibody and DAPI in blocking

buffer for 1 hour at room temperature, protected from light.

Wash the cells three times with PBS.

Mount the coverslips onto glass slides using antifade mounting medium.

Visualize the subcellular localization of NFAT using a fluorescence microscope. In inhibited

cells, the NFAT signal should be predominantly cytoplasmic, while in stimulated control cells,

it should be concentrated in the nucleus.

Protocol 3: NFAT-Dependent Reporter Gene Assay
Materials:

Host cell line (e.g., Jurkat T-cells, HEK293T)
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NFAT-responsive reporter plasmid (e.g., containing multiple NFAT binding sites upstream of

a luciferase or β-galactosidase gene)

Control reporter plasmid (e.g., a constitutively active Renilla luciferase plasmid for

normalization)

Transfection reagent

NFAT Inhibitor-2 stock solution

Stimulating agent (e.g., 1 µM Ionomycin + 50 nM PMA)

Cell lysis buffer

Luciferase or β-galactosidase assay substrate and detection reagents

Luminometer or spectrophotometer

Procedure:

Co-transfect the host cells with the NFAT-responsive reporter plasmid and the control

reporter plasmid using a suitable transfection reagent according to the manufacturer's

protocol.

After 24 hours, seed the transfected cells into a 96-well plate.

Prepare working solutions of NFAT Inhibitor-2 in complete cell culture medium.

Pre-treat the cells with various concentrations of NFAT Inhibitor-2 or vehicle for 1 hour.

Stimulate the cells with the appropriate activating agent.

Incubate the cells for 6-24 hours to allow for reporter gene expression.

Lyse the cells using the cell lysis buffer.

Measure the luciferase or β-galactosidase activity according to the manufacturer's

instructions using a luminometer or spectrophotometer.
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Normalize the NFAT-reporter activity to the control reporter activity to account for variations

in transfection efficiency and cell number.

Plot the normalized reporter activity against the concentration of NFAT Inhibitor-2 to

determine the inhibitory effect.

Conclusion
NFAT Inhibitor-2 (VIVIT peptide) is a specific and valuable tool for studying NFAT signaling in

a variety of cell culture models. Its unique mechanism of action, which involves the disruption of

the calcineurin-NFAT interaction, allows for the targeted investigation of NFAT-dependent

cellular processes. While a precise IC50 value may be cell-type dependent and is not

consistently reported, the effective concentrations provided in these notes, along with the

detailed protocols, offer a solid foundation for researchers to successfully incorporate this

inhibitor into their experimental designs. Careful optimization of inhibitor concentration and

treatment duration for each specific cell line and experimental condition is recommended for

achieving robust and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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